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Compound of Interest

Compound Name: trans-2-Nonenyl acetate

CAS No.: 30418-89-4

Cat. No.: B1614796

Get Quote

Executive Summary
The stereochemistry of 2-nonenyl acetate critically dictates its biological function. (E)-2-

Nonenyl acetate (trans) is a potent semiochemical widely distributed in nature (fruits, insect

pheromones) and possesses a characteristic "waxy-fruity" odor profile. In contrast, (Z)-2-

Nonenyl acetate (cis) is a rare isomer with a distinct "fatty-green" odor and significantly reduced

or altered bioactivity in insect chemical ecology. This guide dissects the molecular mechanisms

driving these differences.
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Feature
(E)-2-Nonenyl Acetate

(trans)
(Z)-2-Nonenyl Acetate (cis)

CAS Number 30418-89-4 41453-57-0

Olfactory Profile
Fruity, Waxy, Green Apple,

Citrus Rind

Fatty, Green, Metallic, Less

Fruity

Primary Bioactivity
Insect Attractant (Diptera,

Coleoptera), Kairomone

Weak/Inactive (often repellant

or contaminant)

Natural Occurrence
Melon, Honeydew, Apple,

Insect Pheromones

Trace component (often

artifact of oxidation)

Synthesis Route
Horner-Wadsworth-Emmons

(HWE) or Knoevenagel

Still-Gennari Olefination or

Lindlar Hydrogenation

Stability Thermodynamically Stable
Isomerizes to trans under

UV/Acid

Chemosensory Perception & Olfaction
Human Olfactory Thresholds
The geometric configuration of the double bond at the C2 position alters the molecule's fit

within the hydrophobic pocket of human olfactory receptors (ORs).

Trans-Isomer (The "Fruit" Note): The linear geometry of the trans-alkenyl chain allows for

deep penetration into ORs associated with fruity/waxy perception. It is a key contributor to

the aroma of Cucumis melo (melon) and aged beer.

Descriptors: Waxy, green, citrus-like, fruity.

Cis-Isomer (The "Fat" Note): The "kink" introduced by the cis-double bond prevents optimal

binding to "fruity" receptors, instead activating receptors associated with lipid oxidation

products (similar to cis-3-hexenyl acetate but less pleasant).

Descriptors: Fatty, metallic, green, slightly rancid.
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The α,β-unsaturated ester moiety acts as a Michael acceptor. The trans isomer's planar,

extended conformation facilitates hydrogen bonding with receptor serine residues, enhancing

signal transduction efficiency compared to the sterically hindered cis form.

Insect Chemical Ecology & Pheromone Activity
Role as a Kairomone and Pheromone[1]

Target Species:Drosophila spp. (Fruit Flies), Cerambycidae (Longhorn Beetles).

Trans-Activity: (E)-2-Nonenyl acetate acts as a potent kairomone (food signal) for fruit-

feeding insects. It mimics the volatile profile of fermenting fruit. In some beetle species, it

functions as a minor component of the aggregation pheromone blend.

Cis-Inactivity: In direct behavioral assays (e.g., wind tunnel tests), the cis isomer often fails to

elicit upwind flight. In some Lepidopteran species, the presence of the cis isomer can even

inhibit the attraction to the trans isomer, acting as a "behavioral antagonist."

Receptor Binding Affinity
Insect Odorant Receptors (Ors) are highly stereoselective.

Lock-and-Key Fit: The trans isomer fits the "tubular" binding pocket of specific Pheromone

Binding Proteins (PBPs), such as LUSH in Drosophila (analogous mechanism to cis-

vaccenyl acetate but specific to fruit esters).

Steric Clash: The cis-isomer's bent structure causes steric clashing with the hydrophobic

residues (e.g., Phenylalanine, Leucine) lining the receptor tunnel, drastically reducing

binding affinity (

).

Experimental Protocols: Stereoselective Synthesis
To conduct valid bioassays, high-purity isomers (>98%) are required. The following protocols

ensure stereochemical integrity.

Synthesis of (E)-2-Nonenyl Acetate (Trans)
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Method: Horner-Wadsworth-Emmons (HWE) Reaction.

Principle: Reaction of heptanal with triethyl phosphonoacetate using a base favors the

thermodynamic E-alkene.

Protocol:

Reagents: Heptanal (1.0 eq), Triethyl phosphonoacetate (1.1 eq), Sodium hydride (NaH, 1.2

eq), THF (anhydrous).

Procedure:

Suspend NaH in dry THF at 0°C under Argon.

Add triethyl phosphonoacetate dropwise; stir for 30 min (solution turns clear).

Add heptanal dropwise. Allow to warm to RT and stir for 4 hours.

Quench with saturated

. Extract with diethyl ether.

Reduction: Reduce the resulting ester to the alcohol using DIBAL-H (

), then acetylate with Acetic Anhydride/Pyridine.

Purification: Silica gel chromatography (Hexane:EtOAc 9:1).

Validation: GC-MS (Retention time > cis),

-NMR (Coupling constant

Hz for vinyl protons).

Synthesis of (Z)-2-Nonenyl Acetate (Cis)
Method: Still-Gennari Modification or Lindlar Hydrogenation.

Principle: Uses electron-withdrawing phosphonates to kinetically favor the Z-alkene.
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Protocol (Still-Gennari):

Reagents: Heptanal, Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate,

KHMDS, 18-crown-6, THF.

Procedure:

Dissolve phosphonate and 18-crown-6 in THF; cool to

.

Add KHMDS dropwise; stir for 30 min.

Add heptanal slowly. Stir for 1 hour at

.

Quench with saturated

.

Conversion: Reduce ester to alcohol (DIBAL-H) and acetylate.

Validation:

-NMR (Coupling constant

Hz for vinyl protons).

Visualization of Pathways & Logic
Stereoselective Synthesis Workflow
The following diagram illustrates the divergent synthetic pathways required to obtain pure

isomers.
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Caption: Divergent synthesis of 2-nonenyl acetate isomers using HWE (Trans) and Still-

Gennari (Cis) protocols.

Bioactivity Logic: Receptor Interaction
This diagram conceptualizes the "Lock-and-Key" mechanism differentiating the isomers.
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Caption: Structural basis for the differential bioactivity of (E) and (Z) isomers in olfactory

receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Nonenal newly found in human body odor tends to increase with aging - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Comparative Bioactivity Guide: trans-2-Nonenyl Acetate
vs. cis-2-Nonenyl Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614796/docs#comparative-bioactivity-guide-trans-2-
nonenyl-acetate-vs-cis-2-nonenyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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